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Compound of Interest

Compound Name: Tetrabutylammonium Perrhenate

Cat. No.: B107850 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetrabutylammonium perrhenate
([TBA]ReO₄), a quaternary ammonium salt with significant applications in chemical synthesis

and as a precursor in radiopharmaceutical development. This document details its

physicochemical properties, synthesis, and key applications, supported by experimental

protocols and data.

Physicochemical Properties
Tetrabutylammonium perrhenate is a white crystalline solid. While its melting point is not

consistently reported in the literature, its other key properties are well-documented. It is noted

for its solubility in various organic solvents, a crucial characteristic for its role as a phase-

transfer catalyst.
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Property Value Reference

Molecular Weight 492.67 g/mol [1][2][3]

Chemical Formula C₁₆H₃₆NO₄Re [1]

Linear Formula (CH₃CH₂CH₂CH₂)₄N(ReO₄) [3]

CAS Number 16385-59-4 [3]

Appearance White powder or crystals [1]

Solubility Soluble in organic solvents [4]

Spectroscopic Data
The structural integrity of Tetrabutylammonium perrhenate can be confirmed through various

spectroscopic techniques. Below are the expected spectral data based on its structure,

compiled from typical values for the tetrabutylammonium cation and the perrhenate anion.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is characterized by signals corresponding to the butyl

groups of the tetrabutylammonium cation. A certificate of analysis for a commercial sample

confirms the spectrum is consistent with the structure.

¹³C NMR: The carbon NMR spectrum will show distinct peaks for the four non-equivalent

carbon atoms of the butyl chains.

Infrared (IR) Spectroscopy
The IR spectrum of Tetrabutylammonium perrhenate will exhibit characteristic absorption

bands for the C-H bonds of the alkyl groups and the Re-O bonds of the perrhenate anion.

Experimental Protocols
Synthesis of Tetrabutylammonium Perrhenate
A common method for the synthesis of Tetrabutylammonium perrhenate involves the

reaction of a tetrabutylammonium salt with a perrhenate salt.
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Materials:

Tetrabutylammonium chloride (TBACl)

Sodium perrhenate (NaReO₄)

Deionized water

Organic solvent (e.g., dichloromethane)

Procedure:

Prepare an aqueous solution of sodium perrhenate.

Prepare an aqueous solution of tetrabutylammonium chloride.

Combine the two aqueous solutions with vigorous stirring.

Tetrabutylammonium perrhenate, being soluble in organic solvents, can be extracted from

the aqueous phase using a suitable organic solvent like dichloromethane.

The organic layer is then separated, dried over an anhydrous salt (e.g., MgSO₄), and the

solvent is removed under reduced pressure to yield the product.
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Synthesis of Tetrabutylammonium Perrhenate

Reactants

Process

Product

Tetrabutylammonium Chloride (aq)

Mixing and Stirring

Sodium Perrhenate (aq)

Liquid-Liquid Extraction
(Dichloromethane)

Drying and Solvent Removal

Tetrabutylammonium Perrhenate
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Phase-Transfer Catalysis Mechanism

Aqueous Phase

Organic Phase

Na⁺ReO₄⁻

TBA⁺ReO₄⁻

Anion Exchange

TBA⁺Cl⁻ Na⁺Cl⁻

Oxidized Product

Reaction

Organic Substrate

TBA⁺Cl⁻

Regeneration

Aqueous-Organic Interface
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Workflow for Radiopharmaceutical Precursor Studies

Start with Non-Radioactive
Tetrabutylammonium Perrhenate

Optimize Reaction Conditions
(Solvent, Temperature, pH)

Characterize Product
(NMR, MS, HPLC)

Adapt Protocol for
Radioactive Analogue ([⁹⁹mTc]TcO₄⁻)

Perform Radiosynthesis

Purify Radiotracer
(HPLC)

Quality Control
(Radiochemical Purity, etc.)

Final Radiopharmaceutical
for Imaging Studies

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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